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Compound of Interest

Compound Name: Basic violet 14

Cat. No.: B3427368 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

tissue staining is paramount for robust and reproducible results. Basic Violet 14, also known

as Basic Fuchsin, is a versatile cationic dye widely employed in histology for staining various

tissue components, including nuclei, collagen, and cartilage. This guide provides a

comprehensive comparison of Basic Violet 14 with common alternative stains, supported by

detailed experimental protocols for quantitative analysis using the open-source image analysis

software, ImageJ.

Quantitative Analysis of Basic Violet 14 Staining
The intensity of Basic Violet 14 staining can be quantified to provide objective data on the

abundance of the stained component. A common and accessible method for this is through

digital image analysis.

Experimental Protocol: Quantitative Analysis of Basic
Violet 14 Staining with ImageJ
This protocol outlines the steps for quantifying the intensity of Basic Violet 14 staining in tissue

sections using ImageJ.

Image Acquisition:

Acquire digital images of the Basic Violet 14-stained tissue sections using a light

microscope equipped with a digital camera.
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Ensure consistent lighting conditions, magnification, and camera settings (e.g., white

balance, exposure time) for all images to be compared.

Save images in a lossless format (e.g., TIFF).

ImageJ Setup and Color Deconvolution:

Open the acquired image in ImageJ.

Install the "Colour Deconvolution" plugin if not already present. This plugin separates the

image into individual channels based on the stains used.[1][2][3]

Navigate to Image > Color > Colour Deconvolution.

From the dropdown menu, select the appropriate vector for the stain combination used

(e.g., 'H&E' if counterstained with Hematoxylin). For Basic Violet 14 alone, a custom

vector may need to be created.

Quantification:

The plugin will generate separate grayscale images for each stain. Select the image

corresponding to the Basic Violet 14 stain.

Navigate to Image > Adjust > Threshold.

Adjust the threshold to specifically select the stained areas of interest. The selected areas

will be highlighted in red.

Once the threshold is set, go to Analyze > Set Measurements. Ensure "Area" and "Mean

gray value" are selected.

Finally, select Analyze > Measure to obtain the quantitative data. The "Area" measurement

will give the total area of the stained region, while the "Mean gray value" will provide an

indication of the staining intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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